![molecular formula C8H6N2O B14036890 Imidazo[1,5-a]pyridine-7-carbaldehyde CAS No. 1558166-65-6](/img/structure/B14036890.png)
Imidazo[1,5-a]pyridine-7-carbaldehyde
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Overview
Description
Imidazo[1,5-a]pyridine-7-carbaldehyde is a heterocyclic compound that features an imidazo[1,5-a]pyridine core with an aldehyde functional group at the 7th position. This compound is significant due to its versatile applications in various fields, including medicinal chemistry, materials science, and organic synthesis .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of imidazo[1,5-a]pyridine-7-carbaldehyde typically involves cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions . One common method includes the oxidative cyclization of 2-aminopyridine with aldehydes under acidic conditions . Another approach involves the cyclocondensation of 2-aminopyridine with α,β-unsaturated carbonyl compounds .
Industrial Production Methods: Industrial production of this compound often employs metal-free sequential dual oxidative amination of C(sp^3)-H bonds under ambient conditions . This method is advantageous due to its high yield and environmentally friendly nature.
Chemical Reactions Analysis
Types of Reactions: Imidazo[1,5-a]pyridine-7-carbaldehyde undergoes various chemical reactions, including:
Common Reagents and Conditions:
Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.
Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.
Substitution: Nucleophiles like amines, thiols, and halides under basic or neutral conditions.
Major Products:
Oxidation: Imidazo[1,5-a]pyridine-7-carboxylic acid.
Reduction: Imidazo[1,5-a]pyridine-7-methanol.
Substitution: Various substituted imidazo[1,5-a]pyridine derivatives.
Scientific Research Applications
Imidazo[1,5-a]pyridine-7-carbaldehyde has numerous applications in scientific research:
Mechanism of Action
Imidazo[1,5-a]pyridine-7-carbaldehyde can be compared with other similar compounds, such as imidazo[1,2-a]pyridine and imidazo[4,5-b]pyridine . While all these compounds share a common imidazo-pyridine core, this compound is unique due to its specific substitution pattern and functional group, which confer distinct chemical reactivity and biological activity .
Comparison with Similar Compounds
Imidazo[1,5-a]pyridine-7-carbaldehyde stands out due to its versatility and wide range of applications, making it a valuable compound in various scientific and industrial fields.
Properties
CAS No. |
1558166-65-6 |
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Molecular Formula |
C8H6N2O |
Molecular Weight |
146.15 g/mol |
IUPAC Name |
imidazo[1,5-a]pyridine-7-carbaldehyde |
InChI |
InChI=1S/C8H6N2O/c11-5-7-1-2-10-6-9-4-8(10)3-7/h1-6H |
InChI Key |
UVBBWWQDPAIZRG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN2C=NC=C2C=C1C=O |
Origin of Product |
United States |
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